Cas no 18105-31-2 (Hexanedioic acid,1,6-bis(trimethylsilyl) ester)

• Product Name: Hexanedioic acid,1,6-bis(trimethylsilyl) ester
• CAS No: 18105-31-2
• MF: C₁₂H₂₆O₄Si₂
• MW: 290.503446102142
• CID: 186325
• PubChem ID: 87457
• Update Time: 2025-06-08

Hexanedioic acid,1,6-bis(trimethylsilyl) ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid,1,6-bis(trimethylsilyl) ester
• BIS(TRIMETHYLSILYL) ADIPATE
• Adipic acid (tms)
• Adipic acid bis(trimethylsilyl)
• adipic acid bis-trimethylsilanyl ester
• Adipic acid,bis-TMS
• Adipic acid,diTMS
• Adipinsaeure-bis-trimethylsilylester
• Bis(trimethylsilyl) hexanedioate
• Bis(trimethylsilyl)adipat
• BIS(TRIMETHYLSILYL)ADIPIC ACID
• BIS(TRIMETHYSILYL)ADIPATE
• EINECS 242-002-6
• Hexanedioic acid,TMS
• Hexanedioic acid,bis(trimethylsilyl)ester
• Hexanedioic acid, 1,6-bis(trimethylsilyl) ester
• DTXSID6066311
• BIS(TRIMETHYLSILYL)ADIPATE
• Adipic acid, (2TMS)
• BIS(TRIMETHYLSILYL) ADIPATE?
• MFCD00051539
• DVGSOFSBBKDKRU-UHFFFAOYSA-N
• Hexanedioic acid, bis(trimethylsilyl) ester
• FS-5947
• hexanedioic acid bis(trimethylsilyl) ester
• Adipic acid, bis-TMS
• NS00054463
• 18105-31-2
• Hexanedioic acid, di-TMS ester
• Adipic acid, bis(trimethylsilyl) ester
• Hexanedioic acid, 2TMS derivative
• A851818
• SCHEMBL134075
• Q63392728
• Hexanedioic acid, bis-TMS ester
• AKOS037652978
• Adipic acid, diTMS
• Adipic acid, di(trimethylsilyl) ester
• Adipate, bis-TMS
• DB-318799

• MDL： MFCD00051539
• Inchi： 1S/C12H26O4Si2/c1-17(2,3)15-11(13)9-7-8-10-12(14)16-18(4,5)6/h7-10H2,1-6H3
• InChI Key： DVGSOFSBBKDKRU-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(CCCCC(=O)O[Si](C)(C)C)=O

Computed Properties

• Exact Mass: 290.13700
• Monoisotopic Mass: 290.13696238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.9589 g/cm3 (20 ºC)
• Boiling Point: 246.5 ºC (738 Torr)
• Flash Point: 83.0±15.4 ºC,
• Refractive Index: 1.4276 (589.3 nm)
• Solubility: Very slightly soluble (0.73 g/l) (25 º C),
• PSA: 52.60000
• LogP: 3.30300

Hexanedioic acid,1,6-bis(trimethylsilyl) ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• TSCA：Yes
• Risk Phrases：R36/37/38

Additional information on Hexanedioic acid,1,6-bis(trimethylsilyl) ester

Hexanedioic acid,1,6-bis(trimethylsilyl) ester (CAS No. 18105-31-2): A Versatile Intermediate in Modern Chemical Synthesis

Hexanedioic acid,1,6-bis(trimethylsilyl) ester, identified by its CAS number 18105-31-2, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a hexanedioic acid backbone modified with trimethylsilyl (TMS) esters at both terminals, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of complex molecules.

The structure of Hexanedioic acid,1,6-bis(trimethylsilyl) ester consists of a six-carbon chain with carboxylic acid groups at each end, each protected by a trimethylsilyl group. This protection is crucial as it prevents unwanted reactions with other functional groups during synthetic processes, allowing for selective modifications at later stages. The use of TMS esters enhances the stability of the compound and facilitates its handling in various chemical reactions.

In recent years, this compound has gained attention in the development of novel pharmaceuticals and agrochemicals. Its versatility as a building block has been exploited in the synthesis of biologically active molecules. For instance, researchers have utilized Hexanedioic acid,1,6-bis(trimethylsilyl) ester to construct complex cyclic structures and to introduce specific functional groups into target molecules with high precision.

One of the most notable applications of Hexanedioic acid,1,6-bis(trimethylsilyl) ester is in the field of drug discovery. Its protected carboxylic acid groups can be selectively deprotected under mild conditions to reveal reactive sites for further functionalization. This property has been leveraged in the synthesis of peptidomimetics and other therapeutic agents where controlled reactivity is essential.

The compound's utility extends beyond pharmaceuticals into materials science. In polymer chemistry, for example, it serves as a precursor for synthesizing high-performance polymers with tailored properties. The introduction of TMS esters into polymer backbones can enhance thermal stability and hydrophobicity, making these materials suitable for applications in harsh environments.

Recent advancements in synthetic methodologies have further highlighted the importance of Hexanedioic acid,1,6-bis(trimethylsilyl) ester. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to incorporate this compound into more complex molecular architectures. These methods have enabled the preparation of novel heterocycles and functionalized alkanes that exhibit promising biological activities.

The role of protective groups like TMS esters in modern organic synthesis cannot be overstated. They provide chemists with the tools to manipulate molecules with greater control and efficiency. The use of Hexanedioic acid,1,6-bis(trimethylsilyl) ester exemplifies this trend towards more sophisticated synthetic strategies that are essential for addressing complex chemical challenges.

In conclusion, Hexanedioic acid,1,6-bis(trimethylsilyl) ester (CAS No. 18105-31-2) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structure and reactivity make it an indispensable tool for synthetic chemists working on cutting-edge research projects. As new methodologies continue to emerge, the potential uses for this compound are likely to expand even further.